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Glycyclamide Properties and Solubility Data

The table below summarizes the key physicochemical data available for glycyclamide.

Property Details/Value

Chemical Name 1-cyclohexyl-3-(4-methylphenyl)sulfonylurea [1]

CAS Number 664-95-9 [1]

Molecular Formula C₁₄H₂₀N₂O₃S [1]

Molecular Weight 296.39 g/mol [1]

Melting Point 175.0 °C [1]

XLogP3 2.9 [1]

Solubility (Experimental) Soluble in DMSO [1]

Purity >98% [1]

A literature search indicates that a systematic solubility profile in aqueous buffers and other common

pharmaceutical solvents is not available. The primary experimental data confirms solubility in DMSO,
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which is suitable for preparing stock solutions [1].

Storage Conditions and Handling

For long-term stability, proper storage of the lyophilized powder is essential. The following protocol is

recommended based on general best practices for peptide and sulfonylurea compounds, which share similar

stability concerns [1] [2].

Short-Term Storage

Long-Term Storage

Solution Storage

Receive Lyophilized Powder

Short-Term Storage (Days/Weeks)

Long-Term Storage (>4 Weeks)

Weighing & Reconstitution

Solution Aliquoting & Storage Aliquot to avoid freeze-thaw cycles

Room Temp. (in initial packaging)

Protect from intense light

Store at < -20°C or -80°C

Keep container tightly closed

Desiccate if possible

Store at -80°C (up to 1 year) Store at -20°C (3-4 months) Store at +4°C (1-2 weeks)
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Critical Handling Notes

Weighing: Glycyclamide is likely hygroscopic and can rapidly absorb atmospheric moisture. Weigh
quickly and in a controlled, low-humidity environment to ensure accuracy and prevent decomposition

[2].
Reconstitution: For peptide-like substances, stability in solution is highest at a pH of 5-7. Prepare

stock solutions using sterile, dry solvents to minimize premature hydrolysis [2].
Safety: Always handle research chemicals with caution. Use appropriate personal protective

equipment (PPE) including gloves, masks, and safety glasses in a well-ventilated room [2].

Analytical Protocol: Stability-Indicating HPLC Method

You can use this validated, stability-indicating High-Performance Liquid Chromatography (HPLC) method,

adapted from research on similar sulfonylurea drugs, for analyzing glycyclamide and its potential

degradation products [3].

1. Instrumentation and Conditions

Parameter Description

HPLC System Waters/Waters-equivalent system with UV detector [3].

Column Lichrosphere 250 x 4.6 mm, RP C8 column (5 µm packing) [3].

Mobile Phase Ethanol : Methanol (50:50 % v/v) [3].

Flow Rate 1.0 mL/min [3].

Detection Wavelength 245 nm [3].

Injection Volume 10 µL [3].

Run Time <10 minutes (estimated based on similar methods) [4] [3].

Column Temperature Ambient (25 ± 1 °C) [3].
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2. Forced Degradation Studies This method is suitable for accelerated stability studies. Expose

glycyclamide solutions to various stress conditions to validate the method's ability to separate the parent

drug from its degradation products [4] [3].

Acid/Base Degradation: Use 1 M HCl or 1 M NaOH at 45°C for 24 hours. Neutralize the solution

before analysis [4].
Oxidative Degradation: Use 3% H₂O₂ at 45°C for 24 hours [4].

Thermal Degradation: Heat solid powder or solution at 80°C for 24 hours [4].
Photolytic Degradation: Expose solid powder to sunlight for 24 hours [4].

3. Solution Preparation

Stock Solution (200 µg/mL): Accurately weigh 20 mg of glycyclamide and dissolve in 100 mL of the
mobile phase [3].

Calibration Standards: Prepare serial dilutions from the stock solution in the concentration range of
0.1 to 200 µg/mL for constructing a calibration curve [3].

Research Implications and Future Work

Glycyclamide is a first-generation sulfonylurea and is less potent than newer agents like glipizide [1].

Research into older drugs like glycyclamide can provide insights into Structure-Activity Relationships

(SAR) and the evolution of antidiabetic agents.

The main challenge is the lack of publicly available, detailed pre-clinical and pharmaceutical data. Future

work should focus on:

Systematic Solubility Profiling: Determining solubility in pharmaceutically relevant solvents (e.g.,

PEG 400, Labrasol) and aqueous buffers of varying pH.
Stability Studies: Conducting long-term and accelerated stability studies on both the solid state and

in solution to establish a definitive shelf life.
Analytical Validation: Fully validating the proposed HPLC method specifically for glycyclamide,

including parameters like specificity, linearity, accuracy, and precision.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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